Cas no 439114-13-3 (Bis-PEG5-acid)

• Product Name: Bis-PEG5-acid
• CAS No: 439114-13-3
• MF: C₁₄H₂₆O₉
• MW: 338.350845813751
• MDL: MFCD11041120
• CID: 324546
• Update Time: 2025-04-19

Bis-PEG5-acid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaoxanonadecanedioicacid
• α,ω-Dipropionic acid tetraethylene glycol
• 3-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 4,7,10,13,16-Pentaox
• Bis-PEG5-acid
• HOOC-4-COOH
• HOOC-dPEG4-COOH
• 4,7,10,13,16-PENTAOXANONADECANE-1,19-DIOIC ACID
• AmbotzPEG1430
• bis-dPEG6-acid
• 3-[2-[2-[2-[2-(2-Carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propionic acid
• 4,7,10,13,16-Pentaoxanonadecanedioic Acid
• AK315633
• HOOC-PEG5-COOH
• HOOC-PEG(4)-COOH
• BIPG1250
• BCP25833
• HOOCCH2CH2O-PEG4-CH2CH2COOH
• 3-[2-[2-[2-[2-(2-Carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]prop

• MDL： MFCD11041120
• Inchi： 1S/C14H26O9/c15-13(16)1-3-19-5-7-21-9-11-23-12-10-22-8-6-20-4-2-14(17)18/h1-12H2,(H,15,16)(H,17,18)
• InChI Key： VRTJBJNTMHDBAI-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCC(=O)O)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 338.15800
• Monoisotopic Mass: 338.15768240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• Molecular Weight: 338.35
• XLogP3: -1.5

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 513.6±50.0°C at 760 mmHg
• Solubility: Soluble (924 g/l) (25 º C),
• PSA: 120.75000
• LogP: 0.01880

Bis-PEG5-acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Other Chemical additives